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Compound of Interest

Compound Name: 1,2-Dibromo-2,4-dicyanobutane

Cat. No.: B1206852 Get Quote

An In-depth Technical Guide to the Solubility of Methyldibromo Glutaronitrile in Organic

Solvents

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the solubility of Methyldibromo

glutaronitrile (MDBGN) in various organic solvents. While quantitative solubility data is scarce

in publicly available literature, this document compiles existing qualitative information, presents

a detailed experimental protocol for determining solubility, and offers a visual workflow to guide

laboratory practices.

Physicochemical Properties
A foundational understanding of Methyldibromo glutaronitrile's physical and chemical properties

is essential for predicting its solubility behavior.
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Property Value Source

IUPAC Name
2-Bromo-2-

(bromomethyl)pentanedinitrile
[1]

CAS Number 35691-65-7 [1]

Molecular Formula C₆H₆Br₂N₂ [1]

Molecular Weight 265.93 g/mol [2]

Appearance
Off-white to tan crystalline

powder
[3][4]

Melting Point 51.2-52.5 °C [1][5]

Water Solubility 0.212 g/100 mL (at 20°C) [2][3]

Qualitative Solubility Data
Based on available safety data sheets and chemical compendiums, the following table

summarizes the qualitative solubility of MDBGN in a range of organic solvents.

Organic Solvent Qualitative Solubility Source

Acetone Very Soluble [2][3]

Benzene Very Soluble [3][6]

Chloroform Very Soluble [2][6]

Dimethylformamide (DMF) Very Soluble [3][6]

Ethyl Acetate Very Soluble [2][3]

Methanol Soluble [2][3]

Ethanol Soluble [2][3]

Diethyl Ether Soluble [2][3]

Additionally, MDBGN is commercially available in solutions of 10% in dipropylene glycol and

20% in 2-phenoxyethanol, indicating its solubility in these solvents as well.[3]
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Experimental Protocol for Solubility Determination
To address the absence of quantitative data, the following detailed experimental protocol

outlines a robust method for determining the solubility of Methyldibromo glutaronitrile in various

organic solvents. This protocol is based on the widely accepted isothermal equilibrium method.

Objective: To determine the equilibrium solubility of MDBGN in a selection of organic solvents

at various temperatures.

Materials:

Methyldibromo glutaronitrile (analytical standard)

Organic solvents (HPLC grade or higher)

Temperature-controlled shaker or incubator

Analytical balance (± 0.1 mg)

Vials with screw caps

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

A suitable analytical instrument, such as a High-Performance Liquid Chromatograph (HPLC)

or Gas Chromatograph (GC), for quantification.

Procedure:

Preparation of Saturated Solutions:

Add an excess of MDBGN to a known volume or mass of the selected organic solvent in a

sealed vial. The presence of undissolved solid is necessary to ensure saturation.

Place the vials in a temperature-controlled shaker and agitate at a constant temperature

until equilibrium is reached. A period of 24 to 48 hours is typically sufficient, but this should

be confirmed experimentally.
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Sample Collection and Preparation:

Once equilibrium is achieved, cease agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the supernatant through a syringe filter into a pre-weighed volumetric

flask to remove any particulate matter.

Dilute the filtered solution with the same solvent to a concentration that falls within the

linear range of the analytical method.

Quantitative Analysis:

Prepare a series of calibration standards of MDBGN in the chosen solvent.

Analyze the standards and the diluted sample using a validated analytical method (e.g.,

HPLC-UV).

Construct a calibration curve by plotting the instrument response against the concentration

of the standards.

Data Calculation:

Determine the concentration of MDBGN in the diluted sample from the calibration curve.

Calculate the solubility of MDBGN in the original saturated solution, accounting for the

dilution factor. The solubility can be expressed in various units, such as g/100g of solvent

or mol/L.

Workflow for Solubility Determination
The following diagram provides a logical workflow for the experimental determination of

MDBGN solubility.
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Caption: A logical workflow for the experimental determination of MDBGN solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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